Cas no 1153890-49-3 (2-{1-(2-methylphenyl)ethylamino}propan-1-ol)

• Product Name: 2-{1-(2-methylphenyl)ethylamino}propan-1-ol
• CAS No: 1153890-49-3
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5215452
• PubChem ID: 43499621
• Update Time: 2026-03-06

2-{1-(2-methylphenyl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[1-(2-methylphenyl)ethyl]amino]-
• 2-((1-(O-tolyl)ethyl)amino)propan-1-ol
• 2-{1-(2-methylphenyl)ethylamino}propan-1-ol

• Inchi： 1S/C12H19NO/c1-9-6-4-5-7-12(9)11(3)13-10(2)8-14/h4-7,10-11,13-14H,8H2,1-3H3
• InChI Key： SFFLFKZUKCSFMP-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=CC=C1C)C)C

Additional information on 2-{1-(2-methylphenyl)ethylamino}propan-1-ol

Comprehensive Overview of 2-{1-(2-methylphenyl)ethylamino}propan-1-ol (CAS No. 1153890-49-3): Properties, Applications, and Industry Insights

2-{1-(2-methylphenyl)ethylamino}propan-1-ol (CAS No. 1153890-49-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This secondary amine-alcohol hybrid exhibits a molecular framework combining aromatic and aliphatic functionalities, making it a subject of interest for drug discovery and material science. The compound's 2-methylphenyl moiety and ethylamino-propanol side chain contribute to its physicochemical properties, including solubility in polar organic solvents and moderate lipophilicity.

Recent advancements in small molecule therapeutics have spurred interest in compounds like 2-{1-(2-methylphenyl)ethylamino}propan-1-ol, particularly for their potential as chiral building blocks in asymmetric synthesis. The presence of both amino and hydroxyl groups in its structure allows for diverse derivatization possibilities, a feature highly valued in medicinal chemistry. Researchers are exploring its utility in developing targeted drug delivery systems, where its amphiphilic nature could enhance bioavailability of poorly soluble active pharmaceutical ingredients (APIs).

The compound's synthetic versatility aligns with current industry trends toward green chemistry and atom economy. Modern synthetic protocols for 1153890-49-3 emphasize catalytic methods over stoichiometric reactions, reducing waste generation. Analytical characterization typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation, with particular attention to the stereochemical configuration at the chiral center adjacent to the amino group.

In material science applications, the 2-methylphenyl-ethylamino fragment of this compound shows promise as a ligand precursor for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining thermal stability makes it valuable for developing functional materials with tailored porosity and surface properties. These characteristics are particularly relevant for gas storage and catalytic applications, addressing current environmental challenges in carbon capture and sustainable chemical processes.

Quality control standards for 2-{1-(2-methylphenyl)ethylamino}propan-1-ol typically require ≥98% chemical purity, with strict limits on residual solvents and heavy metals. Storage recommendations suggest protection from moisture and oxidation at controlled temperatures (2-8°C for long-term stability). The compound's structure-activity relationships continue to be investigated, with computational chemistry approaches like molecular docking helping predict potential biological targets and optimize its molecular properties for specific applications.

Emerging research directions explore the compound's potential in bioconjugation chemistry, where its functional groups could serve as anchors for protein labeling or polymer modification. The pharmaceutical industry particularly values such bifunctional compounds for developing antibody-drug conjugates (ADCs), a rapidly growing segment in oncology therapeutics. These applications position 1153890-49-3 as a compound of significant interest in next-generation drug development pipelines.

From a regulatory perspective, proper handling of 2-{1-(2-methylphenyl)ethylamino}propan-1-ol requires standard laboratory safety protocols, including appropriate personal protective equipment (PPE) and ventilation. While not classified as hazardous under current GHS criteria, its amino-alcohol structure warrants careful handling to prevent irritation. Material Safety Data Sheets (MSDS) provide detailed guidance on first aid measures and spill control procedures for industrial users.

The commercial availability of CAS 1153890-49-3 has expanded in recent years, with multiple suppliers offering both research quantities and bulk orders. Pricing trends reflect growing demand from the contract research organization (CRO) sector and academic laboratories. Market analysts note increasing interest in custom synthesis services for derivatives of 2-{1-(2-methylphenyl)ethylamino}propan-1-ol, particularly for structure-activity relationship studies in drug discovery programs.

Future research directions for this compound may explore its potential in neurological applications, given structural similarities to known neurotransmitter analogs. The ethylamino-propanol segment resembles portions of clinically relevant compounds, suggesting possible interactions with G-protein coupled receptors (GPCRs). Such investigations align with current pharmaceutical industry priorities in central nervous system (CNS) drug development and precision medicine approaches.